1'-Benzoyl-3,4-dihydro-6-methoxy-spiro[(2H)-1-benzopyran-2,4'-piperidine]-4-one

• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1'-benzoyl-6-methoxyspiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C21H21NO4/c1-25-16-7-8-19-17(13-16)18(23)14-21(26-19)9-11-22(12-10-21)20(24)15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3
• InChI Key: MZMPXCVZUDBUNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC3(CCN(CC3)C(=O)C4=CC=CC=C4)CC2=O

Description

1'-Benzoyl-3,4-dihydro-6-methoxy-spiro[(2H)-1-benzopyran-2,4'-piperidine]-4-one is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrolidine (8.35 ml, 7.11 g, 0.1 mol) was added to a suspension of 2'-hydroxy-5'-methoxyacetophenone (16.62 g, 0.1 mol) in methanol (100 ml). The mixture was stirred for 10 minutes, then 1-benzoyl-4-piperidone (20.32 g, 0.1 mol) was added and the mixture was heated under reflux for 7 hr. The mixture was cooled and the solvent was evaporated under reduced pressure. Water (400 ml) was added and the mixture was extracted with ethyl acetate (3×400 ml). The combined organic fractions were evaporated under reduced pressure and the residue was recrystallized from methanol to give the ketone as a pale yellow solid (29.54 g, 84%).